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CAS No.: 189-96-8

Cat. No.: S1513510

Get Quote

Basic Chemical Information

The table below consolidates the available data for Benzo[pqr]picene and, for context, its structural relative,

Picene.

Property Benzo[pqr]picene Picene

CAS Registry
Number

189-96-8 [1] [2] 213-46-7 [3]

Molecular
Formula

C₂₄H₁₄ [1] [2] C₂₂H₁₄ [3]

Molecular Weight 302.37 g/mol [2] 278.35 g/mol [3]

Boiling Point 552.3 °C (at 760 mmHg)
[1]

518-520 °C [3]

Flash Point 282 °C [1] Information missing

Density 1.313 g/cm³ (Cal.) [2] 1.1489 (estimate) [3]

Melting Point Information missing 366-367 °C [3]
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Property Benzo[pqr]picene Picene

Solubility Data Information missing Slightly soluble in DMSO and Methanol; Water
solubility: 2.5 μg/L (at 27°C) [3]

Stability Data Information missing Stable under recommended storage conditions (2-8°C)
[3]

Suggested Experimental Approaches for Solubility and
Stability

Since the search results lack direct protocols for Benzo[pqr]picene, the following general methodologies,

common in pharmaceutical and chemical research, can be applied to determine its solubility and stability.

Solubility Determination

A standard workflow for measuring solubility involves a shake-flask method followed by quantitative

analysis. The general process can be summarized as follows:

1. Sample Preparation

2. Equilibrium

3. Filtration & Analysis

4. Quantification
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Experimental workflow for solubility determination

Sample Preparation: Prepare an excess amount of solid Benzo[pqr]picene in a vial with a selected
solvent (e.g., water, DMSO, methanol, toluene) [3].

Equilibrium: Agitate the mixture using a mechanical shaker or stirrer in a temperature-controlled
environment (e.g., in a water bath at 25°C) for a sufficient time (typically 24-48 hours) to reach

saturation equilibrium.
Phase Separation: After equilibrium, separate the saturated solution from the undissolved solid. This

is typically done using centrifugation followed by filtration with a 0.45 μm or smaller pore size
membrane filter.

Quantification: Analyze the concentration of Benzo[pqr]picene in the filtrate. Common techniques
include:

High-Performance Liquid Chromatography (HPLC): The most common method, using a
calibrated UV/Vis or fluorescence detector [4].

Gravimetric Analysis: Evaporating the solvent and weighing the residual solid.
Spectrophotometry: Measuring the UV absorbance at a specific wavelength, such as 285 nm,

if it is a characteristic absorbance for the compound [3].

Stability Assessment

Stability studies involve subjecting the compound to various stress conditions and monitoring for

decomposition over time. The core assessment process is outlined below:

Apply Stress Conditions

Analyze Samples

Compare to Baseline
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Core process for stability assessment

Stress Conditions:
Solution Stability: Prepare solutions of Benzo[pqr]picene in different solvents (e.g., at 0.1

mg/mL) and store them at various temperatures (e.g., 4°C, 25°C, 40°C). Sample at
predetermined time points (e.g., 1, 3, 7, 14, 30 days).

Solid-State Stability: Expose the solid compound to accelerated stability conditions, such as
elevated temperature (e.g., 40°C ± 2°C / 75% RH ± 5%) for up to 6 months.

Analysis and Monitoring: Use HPLC to monitor changes in the chromatographic profile. A stable
compound will show a single main peak. The appearance of new peaks indicates the formation of

degradation products. The percentage of the parent compound remaining is calculated against a
fresh reference standard.

How to Proceed

The data on Benzo[pqr]picene is currently very limited. To acquire the technical information you need:

Consult Specialized Databases: Search in-depth scientific databases like SciFinder, Reaxys, or the
IARC Publications for more detailed monographs.

Review Related Literature: Look for research articles on structurally similar Polycyclic Aromatic
Hydrocarbons (PAHs), such as Picene [3] or Benzo[a]pyrene [5] [4]. Their data can often provide

reasonable estimates and guide your experimental design.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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